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Compound of Interest

Compound Name: D-Tyrosine-d4

Cat. No.: B8822956 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for D-Tyrosine-d4, a deuterated form of the amino acid D-

Tyrosine. The following procedural guidance is designed to answer specific operational

questions and build trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)
When handling D-Tyrosine-d4, a comprehensive approach to personal protective equipment is

necessary to minimize exposure. The recommended PPE is detailed below.
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PPE Category Specific Equipment Rationale

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[1][2] A face shield

may be necessary for tasks

with a high risk of splashing.[2]

Protects against airborne

particles and potential

splashes that could cause eye

irritation or damage.[3][4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the chemical, which may

cause skin irritation.

Body Protection

A lab coat is the minimum

requirement. Closed-toe shoes

are mandatory.

Protects skin and clothing from

spills and contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used, especially if dust is

generated or ventilation is

inadequate.

Prevents inhalation of the

chemical powder, which can

cause respiratory irritation.

Operational Plan: Step-by-Step Handling
A systematic workflow ensures minimal risk during the handling of D-Tyrosine-d4.

Preparation:

Ensure the work area, typically a chemical fume hood or a well-ventilated space, is clean

and uncluttered.

Confirm that an eyewash station and safety shower are readily accessible.

Don all required PPE as specified in the table above.

Weighing and Aliquoting:

Handle D-Tyrosine-d4 as a solid powder.
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To minimize dust generation, handle the compound carefully.

Use a microbalance within a ventilated enclosure if possible.

Clean all equipment, such as spatulas and weigh boats, before and after use.

Dissolution:

If preparing a solution, add the solid D-Tyrosine-d4 to the solvent slowly to avoid

splashing.

Cap and seal the container tightly before mixing or vortexing.

Post-Handling:

Thoroughly clean the work area and any equipment used.

Remove and dispose of contaminated PPE, such as gloves, in the appropriate waste

stream.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan: Step-by-Step Guidance
Proper disposal of D-Tyrosine-d4 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization:

Solid Waste: Unused D-Tyrosine-d4 powder, contaminated gloves, weigh boats, and

paper towels.

Liquid Waste: Solutions containing D-Tyrosine-d4.

Disposal Procedures:

Solid Waste: Collect all solid waste in a clearly labeled, sealed container. The label should

include the chemical name ("D-Tyrosine-d4 Waste") and appropriate hazard warnings.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8822956?utm_src=pdf-body
https://www.benchchem.com/product/b8822956?utm_src=pdf-body
https://www.benchchem.com/product/b8822956?utm_src=pdf-body
https://www.benchchem.com/product/b8822956?utm_src=pdf-body
https://www.benchchem.com/product/b8822956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed container in a designated hazardous waste accumulation area.

Liquid Waste: Collect all solutions containing D-Tyrosine-d4 in a dedicated, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless compatibility has been verified.

Final Disposal:

All chemical waste must be disposed of through the institution's official hazardous waste

management program.

Follow all local, state, and federal regulations for chemical waste disposal.
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Caption: Workflow for the safe handling and disposal of D-Tyrosine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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